![molecular formula C16H12ClN3O4 B2686629 N-(2-chlorobenzyl)-2-(furan-2-carboxamido)oxazole-4-carboxamide CAS No. 1286728-88-8](/img/structure/B2686629.png)
N-(2-chlorobenzyl)-2-(furan-2-carboxamido)oxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorobenzyl)-2-(furan-2-carboxamido)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C16H12ClN3O4 and its molecular weight is 345.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxazole Derivatives Synthesis and Applications
Oxazoles, including structures related to N-(2-chlorobenzyl)-2-(furan-2-carboxamido)oxazole-4-carboxamide, are pivotal in the synthesis of complex molecules due to their reactivity and functionality. Wasserman et al. (1981) detailed the use of oxazoles as masked forms of activated carboxylic acids, which upon photooxygenation, facilitate the synthesis of macrolides such as recifeiolide and curvularin. This approach underscores the versatility of oxazole derivatives in synthesizing structurally complex and biologically significant molecules (Wasserman, Gambale, & Pulwer, 1981).
Antibacterial, Antiurease, and Antioxidant Activities
Further expanding on the chemical diversity and biological relevance, Sokmen et al. (2014) synthesized a series of compounds including ethyl N′-furan-2-carbonylbenzohydrazonate, leading to the formation of 1,2,4-triazole derivatives with significant antiurease and antioxidant activities. These activities highlight the potential pharmaceutical applications of furan and oxazole derivatives in designing new therapeutic agents (Sokmen et al., 2014).
Synthetic Routes and Reactivity
Luo et al. (2012) demonstrated a gold-catalyzed oxidation strategy for the efficient synthesis of 2,4-disubstituted oxazoles, leveraging the reactivity of α-oxo gold carbene intermediates. This method opens new avenues for developing novel synthetic methods and potentially discovering new drug molecules, showcasing the importance of oxazole derivatives in medicinal chemistry (Luo, Ji, Li, & Zhang, 2012).
Pharmacological Potential
Joshi et al. (2017) reviewed the systematic scientific study of oxazole derivatives, emphasizing their broad pharmacological potential. Oxazoles exhibit a wide range of activities, including analgesic, anti-inflammatory, antimicrobial, and anticancer effects. This comprehensive review illustrates the significance of oxazole and furan derivatives in drug discovery and development, suggesting that compounds like this compound could serve as valuable leads for pharmaceutical research (Joshi, Bisht, & Juyal, 2017).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-(furan-2-carbonylamino)-1,3-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O4/c17-11-5-2-1-4-10(11)8-18-14(21)12-9-24-16(19-12)20-15(22)13-6-3-7-23-13/h1-7,9H,8H2,(H,18,21)(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBDFEKKLNNJDSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)C2=COC(=N2)NC(=O)C3=CC=CO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.